![molecular formula C18H21N3O2S B2820162 2-(methylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide CAS No. 2034456-34-1](/img/structure/B2820162.png)
2-(methylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(methylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.
Scientific Research Applications
Metabolism and Excretion Analysis : Shibata and Matsuo (1989) studied the correlation between niacin equivalent intake and urinary excretion of its metabolites, including N'-methyl-4-pyridone-3-carboxamide, which is a major metabolite of nicotinamide in humans (Shibata & Matsuo, 1989).
Nicotinamide Derivatives in Biological Systems : Research by Ellinger, Fraenkel, and Abdel Kader (1947) explored the utilization of nicotinamide derivatives by mammals, insects, and bacteria, highlighting the biological significance of these compounds (Ellinger, Fraenkel, & Abdel Kader, 1947).
Enzymatic Activity and Specificity : Alston and Abeles (1988) purified nicotinamide methyltransferase from porcine liver and studied its substrate specificity, which included nicotinamide and its analogs (Alston & Abeles, 1988).
Role in Cancer Research : A study by Ganzetti et al. (2018) investigated the role of Nicotinamide N-methyltransferase (NNMT) in cutaneous malignant melanoma, suggesting its potential as a molecular biomarker for this cancer (Ganzetti et al., 2018).
Toxicology and Uremic Toxins : Lenglet et al. (2016) provided an update on N-methyl-2-pyridone-5-carboxamide (2PY), a major metabolite of nicotinamide, identified as a uremic toxin, highlighting its significance in the context of end-stage renal disease (Lenglet et al., 2016).
Inhibitor Discovery for NNMT : Babault et al. (2018) described the discovery of a bisubstrate inhibitor for NNMT, which is significant for understanding the roles of NNMT in diseases and developing potential therapies (Babault et al., 2018).
Corrosion Inhibition : Chakravarthy, Mohana, and Kumar (2014) explored the corrosion inhibition effect and adsorption behavior of nicotinamide derivatives on mild steel in hydrochloric acid solution, demonstrating the application of these compounds in materials science (Chakravarthy, Mohana, & Kumar, 2014).
Metabolic Fate in Plants : Matsui et al. (2007) investigated the metabolic fate of nicotinamide in higher plants, revealing its conversion to various compounds including trigonelline and nicotinic acid 1N-glucoside (Matsui et al., 2007).
properties
IUPAC Name |
2-methylsulfanyl-N-[oxan-4-yl(pyridin-3-yl)methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-24-18-15(5-3-9-20-18)17(22)21-16(13-6-10-23-11-7-13)14-4-2-8-19-12-14/h2-5,8-9,12-13,16H,6-7,10-11H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPDDCHANYJRNQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC=N1)C(=O)NC(C2CCOCC2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(methylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.